3-Amino-3-(3,4-dimethylphenyl)propanenitrile

• Molecular Formula: C11H14N2
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 3-amino-3-(3,4-dimethylphenyl)propanenitrile
• InChI: InChI=1S/C11H14N2/c1-8-3-4-10(7-9(8)2)11(13)5-6-12/h3-4,7,11H,5,13H2,1-2H3
• InChI Key: LPLBSHMGLPUACA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(CC#N)N)C

Description

3-Amino-3-(3,4-dimethylphenyl)propanenitrile is a β-amino nitrile compound characterized by a phenyl ring substituted with methyl groups at the 3- and 4-positions, an amino group (-NH₂), and a nitrile (-CN) moiety on the β-carbon of the propane backbone. Its molecular formula is C₁₁H₁₄N₂, with a molecular weight of 174.25 g/mol. Synonyms include (3R)-3-amino-3-(3,4-dimethylphenyl)propanenitrile and (3S)-3-amino-3-(3,4-dimethylphenyl)propanenitrile, reflecting stereoisomeric forms . The InChIKey MEFKFTAICBLCCZ-UHFFFAOYSA-N distinguishes its structural identity .

β-Amino nitriles like this compound are critical intermediates in pharmaceutical synthesis. For example, enzymatic hydration using Rhodococcus rhodochrous nitrile hydratase (NHase) converts β-amino nitriles into amides or carboxylic acids, which serve as building blocks for bioactive peptides and small-molecule drugs .

Preparation Methods

The synthetic routes for 3-Amino-3-(3,4-dimethylphenyl)propanenitrile involve the reaction of appropriate starting materials. While there are several methods, one common approach is the reaction of 3,4-dimethylbenzaldehyde with malononitrile in the presence of a base. The reaction proceeds as follows:

$$\text{3,4-dimethylbenzaldehyde} + \text{malononitrile} \rightarrow \text{3-Amino-3-(3,4-dimethylphenyl)propanenitrile}$$3,4-dimethylbenzaldehyde+malononitrile→3-Amino-3-(3,4-dimethylphenyl)propanenitrile

Industrial production methods may vary, but this compound can be synthesized on a larger scale using similar principles.

Chemical Reactions Analysis

3-Amino-3-(3,4-dimethylphenyl)propanenitrile can undergo various reactions, including:

Oxidation: It can be oxidized to form corresponding amides or carboxylic acids.

Reduction: Reduction of the nitrile group yields the corresponding amine.

Substitution: The cyano group can be substituted with other functional groups.

Common reagents include reducing agents (such as lithium aluminum hydride), oxidizing agents (such as potassium permanganate), and nucleophiles (for substitution reactions).

Major products formed from these reactions include amides, amines, and substituted derivatives of the compound.

Scientific Research Applications

3-Amino-3-(3,4-dimethylphenyl)propanenitrile finds applications in various fields:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: Researchers use it to study biological processes and interactions.

Medicine: Its derivatives may have pharmaceutical potential.

Industry: It can be used in the production of specialty chemicals.

Mechanism of Action

The exact mechanism by which this compound exerts its effects depends on its specific application. It may interact with cellular receptors, enzymes, or other molecular targets. Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Key Observations:

For instance, 3a (4-methyl) shows high conversion efficiency with NHase , similar to the 3,4-dimethyl derivative. Electron-withdrawing groups (e.g., -CF₃ in ) improve metabolic stability and bioavailability, making fluorinated derivatives valuable in drug design.

Steric Effects: Bulky substituents (e.g., 3,4-dimethylphenyl vs. unsubstituted phenyl in 9h ) influence substrate binding in enzymatic reactions. The dimethyl groups in the target compound may reduce reaction rates compared to less hindered analogues but improve selectivity.

Pharmacological Potential

• The 3,4-dimethylphenyl group in the target compound could enhance binding to hydrophobic pockets in biological targets, similar to dimethoxy-substituted analogues (e.g., ).